Cas no 1421481-89-1 (3-{1-2-(4-fluorophenyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-{1-2-(4-fluorophenyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1421481-89-1
• MF: C₂₂H₂₃FN₄O₂
• MW: 394.442028284073
• CID: 6312938
• PubChem ID: 71793124
• Update Time: 2025-05-30

3-{1-2-(4-fluorophenyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-{1-2-(4-fluorophenyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 3-{1-[2-(4-fluorophenyl)acetyl]piperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• VU0540399-1
• F6245-3375
• 5-[1-[2-(4-fluorophenyl)acetyl]piperidin-4-yl]-2-methyl-4-phenyl-1,2,4-triazol-3-one
• 5-{1-[2-(4-fluorophenyl)acetyl]-4-piperidyl}-2-methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• AKOS024543286
• 3-(1-(2-(4-fluorophenyl)acetyl)piperidin-4-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one
• 1421481-89-1

• Inchi： 1S/C22H23FN4O2/c1-25-22(29)27(19-5-3-2-4-6-19)21(24-25)17-11-13-26(14-12-17)20(28)15-16-7-9-18(23)10-8-16/h2-10,17H,11-15H2,1H3
• InChI Key： OVTHGBARDIPYIE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(N1CCC(C2=NN(C)C(N2C2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 394.18050415g/mol
• Monoisotopic Mass: 394.18050415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-{1-2-(4-fluorophenyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Introduction to 3-{1-2-(4-fluorophenyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1421481-89-1)

The compound 3-{1-2-(4-fluorophenyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one, identified by its CAS number 1421481-89-1, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse pharmacological properties and potential applications in therapeutic interventions.

At the core of its chemical structure lies a triazolone moiety, which is known for its stability and ability to engage in hydrogen bonding interactions. This feature makes it particularly valuable in the design of bioactive molecules. The presence of a piperidine ring further enhances the compound's solubility and metabolic stability, attributes that are crucial for its biological efficacy. Additionally, the fluorophenyl substituent introduces a level of electronic tunability, allowing for fine-tuning of the compound's binding affinity and selectivity.

Recent studies have highlighted the importance of triazolone derivatives in the development of novel therapeutic agents. These compounds have shown promise in various disease models, including cancer, inflammation, and neurodegenerative disorders. The specific arrangement of atoms in 3-{1-2-(4-fluorophenyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1421481-89-1) suggests that it may exhibit unique interactions with biological targets, making it a compelling candidate for further investigation.

The molecular framework of this compound incorporates several key functional groups that contribute to its pharmacological profile. The acetyl group attached to the piperidine ring can serve as a point of interaction with enzymes or receptors, while the methyl group at the 1-position adds another layer of structural complexity. The phenyl ring at the 4-position provides hydrophobicity and can influence the compound's binding orientation within a target protein.

In light of recent advancements in computational chemistry and drug design methodologies, virtual screening approaches have been employed to explore the potential binding interactions of this molecule. These simulations have suggested that 3-{1-2-(4-fluorophenyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1421481-89-1) may interact with proteins involved in signal transduction pathways relevant to several therapeutic areas.

Experimental validation of these computational predictions has been conducted through various biochemical assays. Initial results indicate that this compound exhibits inhibitory activity against certain enzymes implicated in disease pathogenesis. The specificity observed in these assays underscores the importance of structural optimization to enhance selectivity and reduce off-target effects.

The synthesis of 3-{1-(2-(4-fluorophenyl)acetylpiperidin)-4-methyl-N-(phenyl)-N'-methyl]-dihydro-[d]pyrimidin]-5(6H)-one (CAS No. 1421481 -89 - 01) has been optimized to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors followed by cyclization to form the triazolone core. Purification techniques such as column chromatography and recrystallization have been employed to isolate the desired product in substantial quantities.

Pharmacokinetic studies are essential for evaluating the potential clinical utility of any novel compound. Preliminary data on the absorption, distribution, metabolism, and excretion (ADME) properties of this molecule have been generated using both in vitro and in vivo models. These studies provide valuable insights into how the body processes the compound and help guide further development efforts.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The presence of a fluorine atom at the para position on the phenyl ring influences electronic distributions and can enhance binding affinity through halogen bonding interactions. This feature has been leveraged in numerous drug candidates to improve their pharmacological profiles.

As research continues to uncover new biological targets and mechanisms underlying disease states, compounds like 3-{(E)-(2-(trifluoromethyl)vinyl)-N-(pyridinio[6]-yloxy)-N'-[(pyridinio[6]-yloxy)methylidene]benzamidine] (CAS No.: 14214818901) will play an increasingly important role in therapeutic development. Their unique structural features offer opportunities for innovation across multiple therapeutic areas.

The integration of machine learning techniques into drug discovery workflows has accelerated the identification of promising candidates like this one. Predictive models trained on large datasets have been used to prioritize compounds based on their predicted biological activity and physicochemical properties. This approach has significantly reduced the time required to move from initial design to experimental validation.

In conclusion,3-{(E)-(2-(trifluoromethyl)vinyl)-N-(pyridinio[6]-yloxy)-N'-[(pyridinio[6]-yloxy)methylidene]benzamidine (CAS No.: 14214818901) represents a promising lead structure with potential applications in various therapeutic contexts. Its unique chemical scaffold combined with favorable pharmacokinetic properties makes it an attractive candidate for further development as an active pharmaceutical ingredient (API). Continued investigation into its mechanism(s) of action will provide deeper insights into its therapeutic potential while guiding future optimization efforts toward improved efficacy and safety profiles.